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Compound of Interest

Compound Name: Teslexivir

Cat. No.: B611294 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential guidance for the safe and compliant disposal of Teslexivir, a
topical antiviral agent. Adherence to these procedures is critical to protect personnel and the

environment from potential harm. Teslexivir is recognized as harmful if swallowed and poses a

significant, long-lasting threat to aquatic ecosystems.[1]

Core Safety and Disposal Information
Proper handling and disposal of Teslexivir are governed by its hazardous characteristics. All

personnel must be familiar with the following safety and disposal protocols.

Hazard Profile

Hazard Statement Classification Precautionary Action

Harmful if swallowed[1]
Acute toxicity, Oral (Category

4)[1]

Do not eat, drink, or smoke

when using this product. If

swallowed, call a poison center

or doctor. Rinse mouth.[1]

Very toxic to aquatic life with

long lasting effects[1]

Acute aquatic toxicity

(Category 1), Chronic aquatic

toxicity (Category 1)[1]

Avoid release to the

environment. Collect spillage.

[1]
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Disposal Protocol

The primary directive for Teslexivir waste is disposal through a licensed and approved waste

disposal facility.[1] This applies to unused product, contaminated materials, and empty

containers.

Step-by-Step Disposal Guide:

Containment:

Collect all Teslexivir waste, including residual amounts, contaminated personal protective

equipment (PPE), and cleaning materials, in a designated, leak-proof, and clearly labeled

hazardous waste container.

For spills, absorb the material with an inert, non-combustible absorbent such as diatomite

or universal binders.[1] Decontaminate surfaces by scrubbing with alcohol.[1] All materials

used for cleanup must be disposed of as hazardous waste.

Labeling:

The waste container must be labeled in accordance with local, state, and federal

regulations for hazardous waste. The label should clearly identify the contents as

"Hazardous Waste: Teslexivir" and include appropriate hazard pictograms.

Storage:

Store the sealed hazardous waste container in a cool, well-ventilated area, away from

incompatible materials such as strong acids, alkalis, and oxidizing or reducing agents.[1]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Disposal must be conducted in strict accordance with all prevailing country, federal, state,

and local regulations.[1]

Emergency Procedures:
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Skin Contact: Immediately rinse the affected area with large amounts of water. Remove

contaminated clothing and shoes. Seek medical attention.[1]

Eye Contact: Immediately flush eyes with large amounts of water, removing contact lenses if

present. Ensure adequate flushing by separating the eyelids. Seek immediate medical

attention. [cite: a]

Inhalation: In case of dust or aerosol formation, move the individual to fresh air. If breathing

is difficult, seek medical attention.[1]

Ingestion: If swallowed, call a poison control center or doctor immediately. Rinse the mouth

with water.[1]

Disposal Decision Workflow
The following diagram outlines the decision-making process for the proper disposal of

Teslexivir and associated materials.
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Teslexivir Waste Generation

Containment & Labeling

Storage & Disposal

Waste Generated
(Unused product, contaminated PPE, spill cleanup)

Place in designated,
leak-proof hazardous waste container

Label container clearly:
'Hazardous Waste: Teslexivir'
and add hazard pictograms

Store in a cool, well-ventilated area
away from incompatible materials

Contact Environmental Health & Safety (EHS)
or a licensed waste disposal contractor

Dispose through an approved
waste disposal plant

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Teslexivir waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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